2,6-dimethyl-N-(propan-2-yl)cyclohexan-1-amine

• Molecular Formula: C11H23N
• Molecular Weight: 169.31 g/mol
• IUPAC Name: 2,6-dimethyl-N-propan-2-ylcyclohexan-1-amine
• InChI: InChI=1S/C11H23N/c1-8(2)12-11-9(3)6-5-7-10(11)4/h8-12H,5-7H2,1-4H3
• InChI Key: SXKKFHLFFKXIRF-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCC(C1NC(C)C)C

Description

2,6-Dimethyl-N-(propan-2-yl)cyclohexan-1-amine is a substituted cyclohexylamine featuring two methyl groups at the 2- and 6-positions of the cyclohexane ring and an isopropylamine group at position 1.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,6-dimethyl-N-(propan-2-yl)cyclohexan-1-amine typically involves the alkylation of cyclohexanone derivatives followed by reductive amination. One common method includes the following steps:

Alkylation: Cyclohexanone is alkylated with isopropyl bromide in the presence of a base such as potassium carbonate.

Reduction: The resulting product is then reduced using a reducing agent like sodium borohydride or lithium aluminum hydride to yield the corresponding alcohol.

Amination: The alcohol is then subjected to reductive amination with ammonia or an amine source in the presence of a catalyst like palladium on carbon.

Industrial Production Methods

Industrial production of 2,6-dimethyl-N-(propan-2-yl)cyclohexan-1-amine may involve continuous flow processes to enhance efficiency and yield. These methods often utilize automated systems for precise control of reaction conditions, such as temperature, pressure, and reagent flow rates.

Chemical Reactions Analysis

Types of Reactions

2,6-Dimethyl-N-(propan-2-yl)cyclohexan-1-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be performed using hydrogen gas in the presence of a metal catalyst to yield saturated amines.

Substitution: Nucleophilic substitution reactions can occur at the amine group, where the nitrogen atom can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide, and other strong oxidizing agents.

Reduction: Hydrogen gas with palladium or platinum catalysts, sodium borohydride, lithium aluminum hydride.

Substitution: Alkyl halides, acyl chlorides, and other electrophiles.

Major Products

Oxidation: Ketones, carboxylic acids.

Reduction: Saturated amines.

Substitution: Various substituted amines depending on the nucleophile used.

Scientific Research Applications

2,6-Dimethyl-N-(propan-2-yl)cyclohexan-1-amine has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biological targets.

Medicine: Explored for its potential therapeutic properties, including its use as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2,6-dimethyl-N-(propan-2-yl)cyclohexan-1-amine involves its interaction with molecular targets such as enzymes and receptors. The compound can bind to these targets, modulating their activity and leading to various biological effects. The specific pathways involved depend on the context of its use and the biological system being studied.

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

Cyclohexanamine Derivatives

a. (1R,4R)-4-(4-Methylpiperazin-1-yl)cyclohexan-1-amine ()

• Structure : Cyclohexane ring with a 4-methylpiperazinyl group at position 4 and an amine at position 1.
• Key Differences : The piperazinyl substituent introduces a heterocyclic amine, contrasting with the isopropyl group in the target compound. This substitution likely enhances water solubility and hydrogen-bonding capacity, which are critical for pharmacological interactions.
• Synthesis : Synthesized via debenzylation of dibenzyl precursors, yielding m/z 198 [M + H]+ in MS (ESI+) .

b. 2-Chloro-3-cyclohexyl-N-methylpropan-1-amine ()

• Structure : Cyclohexane fused to a chlorinated propanamine chain.
• Key Differences : The chloro substituent and branched alkyl chain introduce distinct electronic and steric effects compared to the methyl/isopropyl groups in the target compound.
• Synthesis : Prepared via Fe-catalyzed reactions with 60% yield after chromatography .

Aromatic and Heterocyclic Analogs

a. 2,6-Dimethyl-N-(2-methylphenyl)-1,3-dioxan-4-amine ()

• Structure : 1,3-dioxane ring (oxygen heterocycle) with 2,6-dimethyl groups and a 2-methylphenylamine substituent.
• Key Differences: The dioxane ring enhances polarity and metabolic stability compared to cyclohexane. This compound is noted for applications in pharmaceuticals (e.g., cytotoxic agents) and cosmetics .
• Crystallography : Structural data (Acta Cryst., 2013) highlight intermolecular hydrogen bonding, influencing solid-state packing and bioavailability.

b. 2,2-Diphenylethan-1-amine ()

• Structure : Ethylamine backbone with two phenyl groups at position 2.
• Key Differences : The diphenyl moiety increases lipophilicity, favoring blood-brain barrier penetration. This compound is a key intermediate in bioactive molecule synthesis, contrasting with the aliphatic cyclohexane framework of the target compound .

Degradation Products and Stability Insights ()

Data Tables: Comparative Analysis

Compound	Molecular Formula	Key Substituents	Synthesis Yield	MS (ESI+) m/z	Applications
2,6-Dimethyl-N-(propan-2-yl)cyclohexan-1-amine	C₁₁H₂₃N	2,6-dimethyl; N-isopropyl	N/A	N/A	Intermediate, potential pharma
(1R,4R)-4-(4-Methylpiperazin-1-yl)cyclohexan-1-amine	C₁₁H₂₃N₃	4-methylpiperazinyl	High	198 [M + H]+	Kinase inhibitors
2-Chloro-3-cyclohexyl-N-methylpropan-1-amine	C₁₀H₂₀ClN	Chloro; N-methyl	60%	N/A	Fe-catalyzed synthesis reagent
2,6-Dimethyl-N-(2-methylphenyl)-1,3-dioxan-4-amine	C₁₃H₁₉NO₂	1,3-dioxane; 2-methylphenyl	N/A	N/A	Cytotoxic agents, cosmetics

Research Findings and Implications

• This rigidity may limit binding to certain biological targets .
• Synthetic Accessibility : The absence of heteroatoms (e.g., oxygen in dioxane) simplifies synthesis compared to heterocyclic analogs, though yields depend on amine protection strategies .
• Bioactivity Potential: While diphenylethylamine derivatives prioritize lipophilicity for CNS applications, the target compound’s aliphatic structure may favor peripheral nervous system or anti-inflammatory targets .

Biological Activity

2,6-Dimethyl-N-(propan-2-yl)cyclohexan-1-amine is a compound of interest in medicinal chemistry due to its potential biological activities. This article explores its biological properties, mechanisms of action, and relevant case studies, providing a comprehensive overview based on diverse research findings.

Chemical Structure and Properties

The compound is characterized by a cyclohexane ring substituted with two methyl groups and an isopropyl amine group. Its molecular formula is C$_{12}$H$_{19}$N, and it exhibits properties typical of amine derivatives, which often play crucial roles in biological systems.

The biological activity of 2,6-dimethyl-N-(propan-2-yl)cyclohexan-1-amine can be attributed to its interactions with various biological targets:

• Enzyme Inhibition : The compound may act as an inhibitor for specific enzymes involved in metabolic pathways. For instance, similar compounds have shown to inhibit neutral sphingomyelinase 2 (nSMase2), affecting exosome release and intracellular communication, which is critical in neurodegenerative diseases like Alzheimer’s .
• Receptor Interaction : Its structural features suggest potential interactions with neurotransmitter receptors or other cellular targets, influencing signaling pathways related to mood regulation and cognitive function.

Biological Activities

The compound has been studied for various biological activities:

• Antimicrobial Activity : Preliminary studies indicate that related compounds exhibit significant antimicrobial properties against both bacterial and fungal strains. The mechanism often involves disrupting cellular membranes or inhibiting essential metabolic functions .
• Antioxidant Properties : Compounds with similar structures have demonstrated antioxidant activity through scavenging free radicals, which can mitigate oxidative stress in cells .
• Cytotoxic Effects : Research has shown that some derivatives can induce apoptosis in cancer cell lines, suggesting potential applications in cancer therapy. The cytotoxicity often correlates with the compound's ability to inhibit specific signaling pathways critical for cancer cell survival .

Case Studies

Several studies have highlighted the biological effects of related compounds:

• Study on nSMase2 Inhibition : A study identified a derivative that inhibited nSMase2 with an IC50 of 300 nM, showing significant effects on exosome secretion in vivo. This suggests that similar structural motifs could provide insights into the therapeutic potential of 2,6-dimethyl-N-(propan-2-yl)cyclohexan-1-amine against neurodegenerative diseases .
• Anticancer Activity : In vitro studies have demonstrated that compounds structurally related to 2,6-dimethyl-N-(propan-2-yl)cyclohexan-1-amine can reduce cell invasiveness and modulate heme oxygenase expression in cancer cells. These findings indicate a promising avenue for developing anticancer agents targeting heme metabolism pathways .

Research Findings Summary

The following table summarizes key findings from research on the biological activities of 2,6-dimethyl-N-(propan-2-yl)cyclohexan-1-amine and related compounds:

Activity Type	Observed Effects	Reference
Antimicrobial	Significant activity against bacterial and fungal strains
Antioxidant	Scavenging of free radicals
Enzyme Inhibition	Inhibition of nSMase2; affects exosome release
Cytotoxicity	Induction of apoptosis in cancer cell lines